Cas no 1806419-57-7 (Methyl 2-bromo-5-(3-bromopropanoyl)benzoate)

• Product Name: Methyl 2-bromo-5-(3-bromopropanoyl)benzoate
• CAS No: 1806419-57-7
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4950920
• Update Time: 2025-10-25

Methyl 2-bromo-5-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(3-bromopropanoyl)benzoate

• Inchi： 1S/C11H10Br2O3/c1-16-11(15)8-6-7(2-3-9(8)13)10(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： DXVPTKXEAGDKJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-5-(3-bromopropanoyl)benzoate

Introduction to Methyl 2-bromo-5-(3-bromopropanoyl)benzoate (CAS No. 1806419-57-7)

Methyl 2-bromo-5-(3-bromopropanoyl)benzoate, with the chemical formula C₁₁H₉B₂O₃, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS NO.1806419-57-7, has garnered attention due to its versatile applications in the development of novel therapeutic agents and agrochemicals. The presence of multiple bromine atoms and a carboxylate group makes it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecular architectures.

The structural features of Methyl 2-bromo-5-(3-bromopropanoyl)benzoate include a benzoate core substituted with bromine atoms at the 2nd and 5th positions, and an acylated side chain containing another bromine atom. This unique arrangement provides a rich framework for further functionalization, enabling chemists to explore diverse chemical transformations. The compound's reactivity is further enhanced by the electron-withdrawing nature of the carboxylate group, which influences its interaction with various reagents and catalysts.

In recent years, Methyl 2-bromo-5-(3-bromopropanoyl)benzoate has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural motifs to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The bromine atoms serve as handles for further derivatization, allowing for the creation of highly specific inhibitors with improved pharmacological properties.

One notable application of Methyl 2-bromo-5-(3-bromopropanoyl)benzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit certain kinases, researchers aim to develop treatments that can modulate these pathways effectively. The benzoate core and the acylated side chain of Methyl 2-bromo-5-(3-bromopropanoyl)benzoate provide a scaffold that can be modified to target specific kinase domains.

Additionally, the compound has shown promise in the development of agrochemicals. Its structural features make it a suitable candidate for designing novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases, thereby ensuring food security. The ability to functionalize Methyl 2-bromo-5-(3-bromopropanoyl)benzoate allows researchers to tailor its properties for specific agricultural applications, enhancing its efficacy and environmental safety.

The synthesis of Methyl 2-bromo-5-(3-bromopropanoyl)benzoate involves multi-step organic reactions, often starting from commercially available precursors. The process typically involves bromination followed by esterification or acylation steps to introduce the necessary functional groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, can be employed to achieve high yields and purity levels. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, Methyl 2-bromo-5-(3-bromopropanoyl)benzoate is a versatile compound with significant potential in both medicinal chemistry and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents and pesticides. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow further. The ongoing exploration of its derivatives promises to yield innovative solutions to complex scientific challenges.